Cas no 7740-07-0 (1,3-Benzoxathiole, 2,2-dimethyl-)

1,3-Benzoxathiole, 2,2-dimethyl- structure
7740-07-0 structure
Product name:1,3-Benzoxathiole, 2,2-dimethyl-
CAS No:7740-07-0
MF:C9H10OS
MW:166.240101337433
CID:536146
PubChem ID:12272601

1,3-Benzoxathiole, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzoxathiole, 2,2-dimethyl-
    • 2,2-dimethyl-1,3-benzoxathiole
    • DTXSID60483496
    • 7740-07-0
    • KREIDUINHPOIDI-UHFFFAOYSA-N
    • SCHEMBL13035632
    • Inchi: InChI=1S/C9H10OS/c1-9(2)10-7-5-3-4-6-8(7)11-9/h3-6H,1-2H3
    • InChI Key: KREIDUINHPOIDI-UHFFFAOYSA-N
    • SMILES: CC1(OC2=CC=CC=C2S1)C

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23

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